Cas no 955680-75-8 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide)

• Product Name: N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide
• CAS No: 955680-75-8
• MF: C₁₈H₁₆F₂N₂O₂
• MW: 330.328651428223
• CID: 5871900
• PubChem ID: 16942807
• Update Time: 2025-06-25

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-2,6-difluorobenzamide
• 955680-75-8
• AKOS024646933
• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide
• F2416-0021
• Benzamide, N-(2-acetyl-1,2,3,4-tetrahydro-7-isoquinolinyl)-2,6-difluoro-

• Inchi： 1S/C18H16F2N2O2/c1-11(23)22-8-7-12-5-6-14(9-13(12)10-22)21-18(24)17-15(19)3-2-4-16(17)20/h2-6,9H,7-8,10H2,1H3,(H,21,24)
• InChI Key： BIMLXGSRXSUGGH-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(C)=O)C2)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 330.11798408g/mol
• Monoisotopic Mass: 330.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 435.1±45.0 °C(Predicted)
• pka: 11.59±0.20(Predicted)

Additional information on N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide

N-(2-Acetyl-1,2,3,4-Tetrahydroisoquinolin-7-Yl)-2,6-Difluorobenzamide: A Comprehensive Overview

The compound with CAS No. 955680-75-8, known as N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tetrahydroisoquinoline moiety with a difluorobenzamide group. The tetrahydroisoquinoline core is a well-known scaffold in drug discovery due to its ability to interact with various biological targets, while the difluorobenzamide group introduces additional functional diversity and potential bioactivity.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in modulating key biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that such compounds can act as potent inhibitors of certain kinases involved in cancer progression. The difluorobenzamide substituent further enhances the compound's pharmacokinetic properties, making it a promising candidate for drug development.

The synthesis of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The acetylation of the tetrahydroisoquinoline ring is a critical step that ensures the stability and bioavailability of the final product. This compound has been shown to exhibit selective binding to specific receptors, making it a valuable tool in studying receptor-ligand interactions.

In terms of applications, this compound has potential uses in the development of novel therapeutic agents. Its ability to modulate enzyme activity and influence cellular signaling pathways suggests its utility in treating conditions such as neurodegenerative diseases and inflammatory disorders. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in complex biological systems with greater accuracy.

From an environmental standpoint, the compound's synthesis and application are designed to minimize ecological impact. Its production involves green chemistry principles that reduce waste and energy consumption. Additionally, ongoing research is focused on optimizing its biodegradability to ensure sustainable use.

In conclusion, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide represents a significant advancement in the field of organic chemistry. Its unique structure and promising biological properties make it a valuable asset for both academic research and industrial applications. As new insights into its mechanisms of action emerge from cutting-edge studies published in reputable journals like *Nature Communications*, this compound continues to pave the way for innovative therapeutic solutions.